1-(2,6-Dimethylphenyl)-4-[(6-methoxynaphthalen-2-yl)sulfonyl]piperazine

• IUPAC Name: 1-(2,6-dimethylphenyl)-4-(6-methoxynaphthalen-2-yl)sulfonylpiperazine
• InChI: InChI=1S/C23H26N2O3S/c1-17-5-4-6-18(2)23(17)24-11-13-25(14-12-24)29(26,27)22-10-8-19-15-21(28-3)9-7-20(19)16-22/h4-10,15-16H,11-14H2,1-3H3
• InChI Key: KBFKATPFAHKJBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)C=C(C=C4)OC
• Molecular Formula: C23H26N2O3S
• Molecular Weight: 410.5 g/mol

Description

The compound seems to be a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a piperazine ring, with various functional groups attached, including a 2,6-dimethylphenyl group and a 6-methoxynaphthalen-2-ylsulfonyl group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, piperazine derivatives are known to participate in a variety of chemical reactions, often serving as ligands in the formation of coordination compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the sulfonyl group might increase its reactivity.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some piperazine derivatives are used in medicine due to their anthelmintic (anti-parasitic) properties.

Future Directions

The future directions for research into this compound would likely depend on its specific properties and potential applications. Piperazine derivatives are a broad and active area of research, with potential applications in areas ranging from medicine to materials science.